Cas no 61717-82-6 (1-hydroxy-1-oxo-3H-1λ?,2-benziodaoxol-3-one)

1-hydroxy-1-oxo-3H-1λ?,2-benziodaoxol-3-one Properties

Names and Identifiers

• 2-Iodoxybenzoic acid
• 1-Hydroxy-1,3-dioxo-3H-benz[d][1,2]iodoxol
• 1-Hydroxy-3H-benz[d][1,2]iodoxol-1,3-dione
• 2-Iodoxybenzoic Acid (stabilized with Benzoic Acid + Isophthalic Acid)
• 1-Hydroxy-1,2-benziodoxol-3(H)-one 1-oxide
• 1-hydroxy-1-oxo-1λ⁵,2-benziodoxol-3-one
• 2-Iodoxybenzoic acid, stabilized
• IBX
• SIBX
• IBX (stabilized with Benzoic Acid + Isophthalic Acid)
• 2-Iodoxybenzoicacid
• 1-hydroxy-1-oxo-3H-1λ?,2-benziodaoxol-3-one
• 1-hydroxy-1-oxo-3H-1$l^{5},2-benziodaoxol-3-one
• 2-Iodoxybenzoic Acid Stabilized (SIBX)
• 1-Hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide 97%, 45 wt. % IBX
• SIBX, 1,3-Dihydro-1,3-dioxo-1-hydroxy-1,2-benziodoxole stabilised
• Iodoxybenzoic aci
• 2-Iodoxybenzoic acid contains stabilizer, 45 wt. % (IBX)
• TRILON&reg
• +Expand

• MDL： MFCD02912492
• InChIKey： FIYYMXYOBLWYQO-UHFFFAOYSA-N
• Inchi： 1S/C7H5IO4/c9-7(10)5-3-1-2-4-6(5)8(11)12/h1-4H,(H,9,10)
• SMILES： C1(C(=O)O)C=CC=CC=1I(=O)=O

Computed Properties

• Exact Mass: 279.92300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 279.923252
• Heavy Atom Count: 12
• Complexity: 262
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 63.6

Experimental Properties

• LogP: 1.75180
• PSA: 71.44000
• Merck: 5048
• Refractive Index: 1.675
• Boiling Point: No data available
• Melting Point: 232°C(dec.)(lit.)
• Vapor Pressure: No data available
• Flash Point: No data available
• Solubility: DMSO（非常轻微，加热）
• Color/Form: 45 wt. % (IBX)
• Color/Form: OFF-WHITE SOLID
• Solubility: Not available
• Sensitiveness: Sensitive to humidity; Sensitive to light
• Density: 2.058

1-hydroxy-1-oxo-3H-1λ?,2-benziodaoxol-3-one Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：S22;S26;S36/37/39;S45
• Safety Instruction： S26-S36/37/39-S45-S22
• Risk Phrases：R20/21/22; R36/37/38; R42/43; R44
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 1759 8/PG 2
• Hazard Statement： H314,H335
• Warning Statement： P261,P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：II
• Risk Phrases： 1-35-37
• Signal Word：Danger
• HazardClass：8

1-hydroxy-1-oxo-3H-1λ?,2-benziodaoxol-3-one Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%